Cas no 1407467-08-6 (2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid)

• Product Name: 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
• CAS No: 1407467-08-6
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 6361512
• PubChem ID: 64281000
• Update Time: 2025-05-28

2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid
• EN300-14983628
• 1407467-08-6
• AKOS013602433
• 2-[(4-methylphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]acetic acid

• Inchi： 1S/C13H15NO4/c1-3-8-18-13(17)14(9-12(15)16)11-6-4-10(2)5-7-11/h3-7H,1,8-9H2,2H3,(H,15,16)
• InChI Key： MDQONTVLVKYRBN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(CC(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid

Comprehensive Overview of 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No. 1407467-08-6)

2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No. 1407467-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbonylaminoacetic acid moiety and 4-methylphenyl group, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

The growing demand for bioactive small molecules in therapeutic applications has placed compounds like 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid at the forefront of innovation. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as scientists leverage machine learning to predict its binding affinities and metabolic stability. Questions such as "How does 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid interact with enzymes?" or "What are its potential derivatives?" are frequently searched, reflecting the compound's expanding role in precision medicine.

From a synthetic perspective, the prop-2-en-1-yloxy group in CAS No. 1407467-08-6 offers a reactive handle for further functionalization, making it a valuable intermediate in organic synthesis. This feature aligns with the rising interest in green chemistry and sustainable synthesis, where minimizing waste and optimizing reaction efficiency are critical. Laboratories focusing on peptide mimetics or prodrug design often investigate this compound for its ability to bridge aromatic and aliphatic domains, a property highly sought after in modern drug formulations.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid, ensuring purity and consistency for research applications. The compound's stability under various pH conditions and solubility profiles are also subjects of active study, addressing common queries like "Is CAS 1407467-08-6 water-soluble?" or "What solvents are optimal for its storage?". These practical considerations are vital for researchers aiming to integrate the compound into experimental workflows.

In the context of intellectual property and patent landscapes, 1407467-08-6 has been cited in several filings related to anti-inflammatory agents and enzyme inhibitors. This underscores its commercial potential, particularly in niches like personalized therapeutics and biologics. As the scientific community continues to explore its mechanisms, collaborations between academia and industry are likely to accelerate, driven by the compound's adaptability to cutting-edge technologies such as CRISPR-based screening and high-throughput assays.

To summarize, 2-(4-methylphenyl)(prop-2-en-1-yloxy)carbonylaminoacetic acid (CAS No. 1407467-08-6) represents a compelling case study in the intersection of chemistry and biotechnology. Its multifaceted applications—from drug discovery to material engineering—highlight its enduring value in a rapidly evolving scientific landscape. Future research directions may focus on optimizing its pharmacokinetic properties or expanding its utility in nanotechnology, ensuring its place in next-generation innovations.